Cas no 4873-09-0 (Allyl 4-Methylbenzenesulfonate)

• Product Name: Allyl 4-Methylbenzenesulfonate
• CAS No: 4873-09-0
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• MDL: MFCD00093777
• CID: 95394
• PubChem ID: 78587
• Update Time: 2025-04-18

Allyl 4-Methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Allyl toluene-4-sulfonate
• Allyl p-toluenesulfonate
• allyl p-toluenesulphonate
• 4-Mehtylbenzenesulfonic acid 2-propenyl
• 4-Mehtylbenzenesulfonic acid allyl
• p-Toluenesulfonic acid allyl
• p-Toluenesulfonic acid allyl ester
• 4-methylbenzenesulfonic acid allyl ester
• Allyl 4-methylbenzenesulfonate
• prop-2-enyl 4-methylbenzenesulfonate
• allyl 4-methylbenzensulfonate
• allyl tosylate
• prop-2-en-1-yl 4-methylbenzenesulfonate
• 5XQB2N49MR
• SY318712
• Allyl p-toluenesulfonate, >=95.0% (GC)
• MFCD00093777
• SCHEMBL169846
• CS-0137209
• BS-16894
• FT-0635466
• NS00031821
• allyl4-methylbenzenesulfonate
• prop-2-en-1-yl 4-methylbenzene-1-sulfonate
• 4873-09-0
• AKOS005259439
• EN300-2190612
• D81780
• DTXSID40197600
• ZSBJCQGJFPHZRC-UHFFFAOYSA-N
• EINECS 225-480-0
• UNII-5XQB2N49MR
• allyl p-toluene sulfonate
• allyl-p-toluene sulphonate
• DB-007243
• Allyltoluene-4-sulfonate
• Allyl 4-Methylbenzenesulfonate

• MDL： MFCD00093777
• Inchi： 1S/C10H12O3S/c1-3-8-13-14(11,12)10-6-4-9(2)5-7-10/h3-7H,1,8H2,2H3
• InChI Key： ZSBJCQGJFPHZRC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC=C

Computed Properties

• Exact Mass: 212.05100
• Monoisotopic Mass: 212.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.180 g/mL at 20 °C(lit.)
• Boiling Point: 319.2°Cat760mmHg
• Flash Point: 146.8°C
• Refractive Index: n20/D 1.523
• PSA: 51.75000
• LogP: 2.96710

Allyl 4-Methylbenzenesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters